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Compound of Interest

3-Bromo-5-hydroxy-4-
Compound Name:

methoxybenzaldehyde
CAS No.: 23354-30-5
Cat. No.: B13976395

Get Quote

\ J

Compound Identity: 3-Bromo-4-hydroxy-5-methoxybenzaldehyde CAS Registry Number: 2973-
76-4[1]

Executive Summary

5-Bromovanillin is a halogenated derivative of vanillin serving as a critical scaffold in medicinal
chemistry and lignin valorization. Its utility stems from the orthogonal reactivity of its three
functional handles: an electrophilic aldehyde, a nucleophilic phenol (acidified by the ortho-
bromide), and an aryl bromide moiety suitable for cross-coupling. This guide details its
physicochemical profile to ensure reproducible synthesis, purification, and application in drug
discovery.[2]

Molecular Identity & Structural Analysis

The physicochemical behavior of 5-Bromovanillin is governed by the electron-withdrawing
effect of the bromine atom at the C5 position, which significantly alters the acidity and
lipophilicity compared to the parent vanillin molecule.
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Table 1: Core Physicochemical Constants

Property Value Confidence/Method
Molecular Formula CsH7BrOs Exact Mass: 229.96 Da
Molecular Weight 231.04 g/mol Isotopic Pattern: 1:1 (7°Br:®Br)
_ _ Experimental (Recrystallized
Melting Point 164-166 °C
from EtOH) [1][2]
N ) ) Decomposes prior to boiling at
Boiling Point ~289 °C (Predicted)
atm pressure
] Predicted (Acidified vs. Vanillin
pKa (Phenolic) 6.26 £ 0.23
pKa ~7.4) [1]
Lipophilic; soluble in organic
LogP (Octanol/Water) 2.09-2.40
phases [6]
Appearance Light beige/off-white Crystalline powder

Structural Causality

 Acidity: The bromine atom exerts an inductive (-1) effect, stabilizing the phenoxide anion
more effectively than in vanillin. This lowers the pKa from ~7.4 to ~6.3, making 5-
Bromovanillin soluble in weaker bases (e.g., bicarbonate solutions).

» Solubility: The presence of the lipophilic bromine and methoxy groups counterbalances the
polar hydroxyl/aldehyde groups, resulting in high solubility in chlorinated solvents (DCM,
Chloroform) and polar aprotic solvents (DMSO, DMF), but limited solubility in water.

Spectral Fingerprinting & Characterization

Accurate identification requires multi-modal spectroscopic validation. The bromine isotope
pattern is the most distinct feature in Mass Spectrometry.

Infrared Spectroscopy (FT-IR)
e O-H Stretch: 3200-3500 cm~* (Broad, H-bonded).
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e C=0 Stretch (Aldehyde): 1666—1674 cm~! (Shifted slightly lower than typical aldehydes due
to conjugation).

e C-Br Stretch: ~678 cm~* (Diagnostic fingerprint region).

Nuclear Magnetic Resonance (*H-NMR)

Solvent: DMSO-de, 300 MHz

Aldehyde (-CHO): 8 9.7-9.8 ppm (Singlet).

Aromatic Protons: Two doublets or broad singlets at  ~7.4—7.7 ppm.

o Note: The coupling constant (J) is typically small (~1.5-2.0 Hz) due to meta-coupling
between H2 and H6.

Methoxy (-OCHs): & 3.8-3.9 ppm (Singlet).

Phenolic (-OH): 8 ~10.0-11.0 ppm (Broad, exchangeable with D20).

Mass Spectrometry (MS)

¢ lonization: EI/ESI.

o Diagnostic Pattern: Molecular ion peaks at m/z 230 and 232 with nearly equal intensity (1:1
ratio), confirming the presence of a single bromine atom.

Experimental Protocol: Synthesis & Purification

The following protocol describes the bromination of vanillin. This method prioritizes
regioselectivity and yield.

Reaction Logic

Electrophilic aromatic substitution occurs preferentially at the ortho position to the phenolic
hydroxyl group (C5). The solvent choice (Methanol or Acetic Acid) influences the solubility of
the intermediate and the final product precipitation.

Workflow Diagram
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Figure 1: Step-wise synthesis and purification workflow for 5-Bromovanillin.

Detailed Methodology

o Preparation: Dissolve Vanillin (1.0 eq) in Glacial Acetic Acid or Methanol. Cool to 0-5 °C to
suppress over-bromination.

e Bromination: Add Bromine (1.05 eq) dropwise over 30 minutes. Maintain temperature <10
°C. The solution will turn reddish-brown.

e Reaction: Stir for 1-2 hours at room temperature.

e Quenching: Pour the reaction mixture into ice-cold water containing Sodium Bisulfite
(NaHSO:s) to neutralize excess bromine. The product will precipitate as a light beige solid.

 Purification (Recrystallization):

[e]

Collect solid by vacuum filtration.[3]

o

Dissolve crude solid in minimum boiling Ethanol (95%).

[¢]

Allow to cool slowly to room temperature, then refrigerate.

[e]

Filter crystals and dry under vacuum.[4] Target MP: 164-166 °C.

Functionalization & Drug Development Applications

5-Bromovanillin acts as a "linchpin" scaffold.[5] Its physical properties dictate the reaction
conditions for downstream functionalization.
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Figure 2: Divergent synthetic pathways utilizing the three functional handles of 5-Bromovanillin.

Critical Considerations for Researchers

» Protection Strategies: Due to the acidity of the phenol (pKa ~6.3), it often requires protection
(e.g., methylation, acetylation) before conducting base-sensitive reactions on the aldehyde
or bromide.

e Solvent Selection: For nucleophilic substitutions, use polar aprotic solvents (DMF, DMSO) to
enhance the nucleophilicity of the phenoxide anion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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